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Introduction

The D-Melibiose fermentation test is a crucial biochemical assay used in the differentiation and
identification of members of the Enterobacteriaceae family. This family of Gram-negative,
facultatively anaerobic bacilli includes a wide range of clinically significant organisms, as well
as environmental bacteria. The ability of a bacterium to ferment the disaccharide melibiose into
acidic end products is a key phenotypic characteristic that aids in its classification. This
document provides a detailed protocol for performing the D-Melibiose fermentation test, along
with data on the expected results for various Enterobacteriaceae species.

Principle of the Test

The D-Melibiose fermentation test assesses the ability of a microorganism to utilize melibiose
as a carbon source for its metabolism.[1][2] Bacteria that possess the necessary enzymes,
such as a-galactosidase, can break down melibiose into monosaccharides (glucose and
galactose), which are then fermented, primarily producing acidic byproducts.[1][2] The resulting
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decrease in pH in the culture medium is detected by a pH indicator, typically phenol red.[1][2] A
color change of the indicator from red to yellow signifies a positive test for melibiose
fermentation.[1][2]

Data Presentation: Melibiose Fermentation in
Enterobacteriaceae

The following table summarizes the typical D-Melibiose fermentation reactions for various
members of the Enterobacteriaceae family. It is important to note that percentages can vary
slightly between different studies and geographic locations.
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Genus/Species

Melibiose Fermentation (% Positive)

Citrobacter diversus

+ (90% or more)

Citrobacter freundii

d (11-89%)

Enterobacter aerogenes

+ (90% or more)

Enterobacter cloacae

d (11-89%)

Escherichia coli

d (11-89%)

Hafnia alvei

- (90% or more)

Klebsiella oxytoca

+ (90% or more)

Klebsiella pneumoniae

+ (90% or more)

Morganella morganii

- (90% or more)

Proteus mirabilis

- (90% or more)

Proteus vulgaris

- (90% or more)

Providencia alcalifaciens

- (90% or more)

Providencia rettgeri

- (90% or more)

Providencia stuartii

- (90% or more)

Salmonella spp.

- (90% or more)

Serratia liquefaciens

+ (90% or more)

Serratia marcescens

d (11-89%)

Shigella spp.

- (90% or more)

Yersinia enterocolitica

- (90% or more)

Key:

e +:90% or more strains are positive.

e -:90% or more strains are negative.
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e d: 11-89% of strains are positive.

Experimental Protocols
Media Preparation: Phenol Red Melibiose Broth

Ingredients:
Component Amount (per 1 Liter of distilled water)
Proteose Peptone 10.0g
Beef Extract 10g
Sodium Chloride (NaCl) 509
D-Melibiose 5.0-10.0¢g
Phenol Red 0.018g
Distilled Water 10L

Instructions:

Dissolve the proteose peptone, beef extract, and sodium chloride in 1 liter of distilled water.
o Add the D-Melibiose and stir until completely dissolved.

e Add the phenol red indicator.

e Adjust the pHto 7.3 £ 0.2 at 25°C.

e Dispense 4-5 mL of the medium into screw-capped test tubes.

e Autoclave at 121°C for 15 minutes.

 Allow the tubes to cool in an upright position before use.

Inoculation and Incubation
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Using a sterile inoculating loop or needle, pick a well-isolated colony from a pure 18-24 hour
culture grown on a non-selective medium (e.g., Nutrient Agar, Tryptic Soy Agar).

Inoculate a tube of Phenol Red Melibiose Broth by gently swirling the loop in the broth.

Incubate the inoculated tube aerobically at 35-37°C for 18-24 hours. Some organisms may
require up to 72 hours of incubation for a definitive result.

An uninoculated control tube should be incubated alongside the test tubes to ensure the
sterility and proper color of the medium.

Interpretation of Results

Positive Result: A change in the color of the medium from red to yellow indicates acid
production from the fermentation of D-Melibiose.

Negative Result: The medium remains red, or a change to a deeper red or magenta color
may be observed due to the utilization of peptones, which leads to an alkaline pH.

Gas Production: While not the primary indicator for this test, gas production can be observed
as bubbles or a split in the agar if a Durham tube is included in the broth.

Quality Control

To ensure the accuracy of the D-Melibiose fermentation test, it is essential to perform quality

control with known positive and negative control organisms.

Recommended Quality Control Strains:

Organism ATCC Number Expected Result
Klebsiella pneumoniae 13883 Positive (Yellow)
Proteus mirabilis 12453 Negative (Red)

These control strains should be tested alongside the unknown isolates to verify the
performance of the media and the procedure.
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Caption: Experimental workflow for the D-Melibiose fermentation test.
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Caption: Simplified differentiation of some Enterobacteriaceae using Melibiose test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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